Cas no 1805325-66-9 (2-Amino-6-chloro-3-(difluoromethyl)-5-methoxypyridine)

• Product Name: 2-Amino-6-chloro-3-(difluoromethyl)-5-methoxypyridine
• CAS No: 1805325-66-9
• MF: C₇H₇ClF₂N₂O
• MW: 208.593087434769
• CID: 4852252
• Update Time: 2025-06-08

2-Amino-6-chloro-3-(difluoromethyl)-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-chloro-3-(difluoromethyl)-5-methoxypyridine

• Inchi： 1S/C7H7ClF2N2O/c1-13-4-2-3(6(9)10)7(11)12-5(4)8/h2,6H,1H3,(H2,11,12)
• InChI Key： CQLAAYZRGZGTGA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(F)F)C(N)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2.1
• Topological Polar Surface Area: 48.1

Additional information on 2-Amino-6-chloro-3-(difluoromethyl)-5-methoxypyridine

Introduction to 2-Amino-6-chloro-3-(difluoromethyl)-5-methoxypyridine (CAS No. 1805325-66-9)

2-Amino-6-chloro-3-(difluoromethyl)-5-methoxypyridine (CAS No. 1805325-66-9) is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities. The structural features of 2-amino-6-chloro-3-(difluoromethyl)-5-methoxypyridine, including its amino, chloro, and methoxy substituents, as well as the presence of a difluoromethyl group, contribute to its unique chemical properties and potential applications.

The synthesis of 2-amino-6-chloro-3-(difluoromethyl)-5-methoxypyridine involves a series of carefully orchestrated chemical reactions that highlight the importance of precision in organic synthesis. The introduction of the amino group at the 2-position, the chloro group at the 6-position, and the methoxy group at the 5-position, along with the difluoromethyl substitution at the 3-position, requires meticulous control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve these transformations efficiently.

One of the most compelling aspects of 2-amino-6-chloro-3-(difluoromethyl)-5-methoxypyridine is its potential as a building block for more complex pharmacophores. The presence of multiple reactive sites on its structure allows for further functionalization, enabling chemists to design novel molecules with tailored biological activities. This flexibility has made it a valuable intermediate in the development of new drugs targeting various therapeutic areas.

In recent years, there has been growing interest in exploring the pharmacological properties of pyridine derivatives. Studies have demonstrated that compounds containing similar structural motifs to 2-amino-6-chloro-3-(difluoromethyl)-5-methoxypyridine exhibit promising activities as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. For instance, research published in leading scientific journals has highlighted the inhibitory effects of certain pyridine derivatives on enzymes involved in cancer pathways. The difluoromethyl group, in particular, has been shown to enhance metabolic stability and binding affinity, making it a desirable feature in drug design.

The role of 2-amino-6-chloro-3-(difluoromethyl)-5-methoxypyridine in medicinal chemistry extends beyond its use as an intermediate. It has also been investigated for its potential role in agrochemical applications. Pyridine-based compounds are known for their efficacy as herbicides and pesticides due to their ability to interact with biological targets in plants and pests. The unique combination of substituents in 2-amino-6-chloro-3-(difluoromethyl)-5-methoxypyridine may confer properties that make it an effective candidate for developing new crop protection agents.

The chemical properties of 2-amino-6-chloro-3-(difluoromethyl)-5-methoxypyridine are further influenced by its electronic distribution, which is modulated by the presence of electronegative atoms such as fluorine and chlorine. These elements not only affect reactivity but also contribute to the compound's solubility and bioavailability when incorporated into larger molecules. Understanding these relationships is crucial for optimizing drug delivery systems and improving therapeutic outcomes.

Advances in computational chemistry have also played a significant role in studying 2-amino-6-chloro-3-(difluoromethyl)-5-methoxypyridine. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at the atomic level. These insights can guide the design of more effective derivatives by identifying key structural features that enhance binding affinity or selectivity. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

The industrial production of 2-amino-6-chloro-3-(difluoromethyl)-5-methoxypyridine requires adherence to stringent quality control measures to ensure consistency and safety. Manufacturers must carefully monitor reaction parameters such as temperature, pressure, and catalyst loading to minimize impurities and side products. Additionally, environmental considerations are paramount, with efforts being made to develop greener synthetic routes that reduce waste and energy consumption.

As research continues to uncover new applications for 2-amino-6-chloro-3-(difluoromethyl)-5-methoxypyridine, collaboration between academia and industry will be essential for translating laboratory findings into practical solutions. The compound's versatility makes it a valuable asset in drug discovery programs aimed at addressing unmet medical needs across various disease areas.